Cas no 2172542-30-0 (3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol)

• Product Name: 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol
• CAS No: 2172542-30-0
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• CID: 6423050
• PubChem ID: 165589678
• Update Time: 2025-05-20

3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol
• EN300-1631627
• 2172542-30-0

• Inchi： 1S/C11H22O2S/c1-3-10(4-2,8-12)11(13)6-5-7-14-9-11/h12-13H,3-9H2,1-2H3
• InChI Key： SVSTXMODARPGFD-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(CO)(CC)CC)O

Computed Properties

• Exact Mass: 218.13405111g/mol
• Monoisotopic Mass: 218.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol

3-(2-Ethyl-1-hydroxybutan-2-yl)thian-3-ol (CAS No. 2172542-30-0): A Comprehensive Overview

3-(2-Ethyl-1-hydroxybutan-2-yl)thian-3-ol (CAS No. 2172542-30-0) is a specialized organic compound with a unique molecular structure that combines hydroxyl and thiane functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and specialty chemical synthesis. The presence of both hydroxyl and thiane moieties in its structure makes it particularly interesting for researchers exploring novel bioactive molecules and chiral building blocks.

The chemical structure of 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol features a thiane ring (a six-membered saturated heterocycle containing sulfur) substituted at the 3-position with a complex hydroxyalkyl group. This arrangement creates multiple stereocenters, making the compound valuable for studying stereoselective reactions and developing asymmetric synthesis methodologies. Recent publications in journals like Organic Letters and Journal of Organic Chemistry have highlighted similar structures as promising intermediates for drug discovery.

In pharmaceutical applications, derivatives of thian-3-ol compounds have shown potential as enzyme inhibitors and receptor modulators. The specific substitution pattern in 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol may offer unique binding properties that could be exploited in drug design. Researchers are particularly interested in how the hydroxybutyl side chain might influence molecular interactions with biological targets, a topic frequently searched in academic databases and AI-powered research tools.

The compound's potential extends beyond pharmaceuticals. In material science, thian-3-ol derivatives have been investigated as precursors for functional polymers and liquid crystals. The combination of sulfur and oxygen functionalities in 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol could impart interesting electronic properties to materials, making it relevant to current research trends in organic electronics and smart materials.

Synthetic approaches to 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol typically involve multi-step organic transformations. Common methods include the nucleophilic addition to thiane-3-one derivatives or ring-closing strategies using appropriately functionalized precursors. The ethyl-hydroxybutyl side chain can be introduced through various methods, including Grignard reactions or hydroboration-oxidation sequences. These synthetic considerations are frequently queried in chemical research databases and AI-assisted synthesis planning platforms.

From a commercial perspective, 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol remains a specialty chemical with limited but growing availability. Suppliers typically offer it in research quantities (milligram to gram scale) with purity levels ranging from 95% to 99%. Pricing varies significantly based on purity, quantity, and supplier, reflecting its status as a high-value fine chemical. Market analysts note increasing interest in such structurally complex intermediates as pharmaceutical companies expand their exploration of novel chemical space.

Safety considerations for handling 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage typically requires protection from moisture and oxidation, often under inert atmosphere conditions for long-term preservation.

Recent patent literature reveals growing intellectual property activity around thian-3-ol derivatives, particularly in areas of medicinal chemistry and catalysis. While specific patents covering 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol may be limited, related structures appear in applications ranging from central nervous system agents to novel ligands for asymmetric catalysis. This patent landscape suggests potential future commercial importance for this compound class.

Analytical characterization of 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol typically employs standard techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound's stereochemistry may require additional techniques such as chiral HPLC or optical rotation measurements for complete characterization. These analytical aspects represent common search queries among researchers working with similar compounds.

Looking forward, the scientific community anticipates expanded applications for 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol as research into sulfur-containing heterocycles continues to advance. Emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors may create new opportunities for this structural motif. Additionally, the compound's potential in green chemistry applications, particularly as a precursor for sustainable materials, aligns with current industry trends toward environmentally friendly chemical processes.

For researchers considering working with 3-(2-ethyl-1-hydroxybutan-2-yl)thian-3-ol, several key suppliers offer the compound, though availability may vary. Typical lead times range from 2-8 weeks for custom synthesis requests. The compound's structure-activity relationships and derivatization potential make it particularly interesting for medicinal chemistry programs exploring new therapeutic modalities, a rapidly growing area in pharmaceutical research.